(2R,3S,4R,5R,6R)-2-(hydroxymethyl)-6-[[(1R,4S,5S,8R,9R,12S,13S,16S)-8-[(E,2R)-6-methoxy-6-methylhept-4-en-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.01,13.04,12.05,9]nonadec-2-en-16-yl]oxy]oxane-3,4,5-triol

• IUPAC Name: (2R,3S,4R,5R,6R)-2-(hydroxymethyl)-6-[[(1R,4S,5S,8R,9R,12S,13S,16S)-8-[(E,2R)-6-methoxy-6-methylhept-4-en-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.01,13.04,12.05,9]nonadec-2-en-16-yl]oxy]oxane-3,4,5-triol
• InChI: InChI=1S/C37H60O8/c1-22(10-9-15-32(2,3)42-8)23-13-16-35(7)25-14-17-37-26(36(25,21-43-37)19-18-34(23,35)6)11-12-27(33(37,4)5)45-31-30(41)29(40)28(39)24(20-38)44-31/h9,14-15,17,22-31,38-41H,10-13,16,18-21H2,1-8H3/b15-9+/t22-,23-,24-,25+,26+,27+,28-,29-,30-,31+,34-,35+,36+,37-/m1/s1
• InChI Key: MQGABSJZVJOSCX-JFMWXBCMSA-N
• Canonical SMILES: CC(CC=CC(C)(C)OC)C1CCC2(C1(CCC34C2C=CC5(C3CCC(C5(C)C)OC6C(C(C(C(O6)CO)O)O)O)OC4)C)C
• Isomeric SMILES: C[C@H](C/C=C/C(C)(C)OC)[C@H]1CC[C@@]2([C@@]1(CC[C@]34[C@H]2C=C[C@]5([C@H]3CC[C@@H](C5(C)C)O[C@H]6[C@@H]([C@@H]([C@@H]([C@H](O6)CO)O)O)O)OC4)C)C
• Molecular Formula: C37H60O8
• DSSTOX Substance ID: DTXSID701317102
• Molecular Weight: 632.9 g/mol
• CAS RN: 81371-54-2

Description

Momordicoside G is a glycoside and a cucurbitacin.
(2R,3S,4R,5R,6R)-2-(hydroxymethyl)-6-[[(1R,4S,5S,8R,9R,12S,13S,16S)-8-[(E,2R)-6-methoxy-6-methylhept-4-en-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.01,13.04,12.05,9]nonadec-2-en-16-yl]oxy]oxane-3,4,5-triol is a natural product found in Momordica charantia with data available.

Scientific Research Applications

Lung Injury Repair

Momordicoside G has been shown to regulate macrophage phenotypes, which are crucial in the body’s response to lung injury. It decreases reactive oxygen species (ROS) and promotes autophagy in M1-like macrophages, leading to apoptosis and morphological changes. .

Prevention of Lung Carcinoma

In studies involving urethane-induced lung carcinoma models, Momordicoside G treatment resulted in amelioration of lung tissue injury and carcinoma lesions. .

Macrophage Phenotype Modulation

Momordicoside G selectively suppresses M1 macrophages, which are typically pro-inflammatory, while promoting M2 macrophages that are associated with tissue repair and regeneration. .

Bioinformatics Analysis for Mechanism Elucidation

Comprehensive bioinformatics analyses have been conducted to understand the molecular mechanisms by which Momordicoside G regulates macrophage phenotypes. .

Gene Expression Profiling

Gene expression profiles related to M1-associated macrophages have been identified using databases like GEO2R. .

Molecular Docking Studies

The human structures of differential proteins related to M1 macrophages have been collected from databases such as the Protein Data Bank (PDB) for docking studies. .

Target Pathway Identification

Research has identified that the potential targets of Momordicoside G in regulating macrophages are involved in key pathways like signal transduction and cell proliferation. .

Therapeutic Development

.

Mechanism of Action

Target of Action

Momordicoside G, a bioactive component from Momordica charantia , primarily targets macrophages . Macrophages are a type of white blood cell that engulf and digest cellular debris, foreign substances, microbes, and cancer cells in a process called phagocytosis .

Mode of Action

Momordicoside G selectively induces apoptosis (programmed cell death) in M1-like macrophages, without affecting M2-like macrophages . It decreases reactive oxygen species (ROS) levels and promotes autophagy, a cellular process that removes unnecessary or dysfunctional components .

Biochemical Pathways

The compound’s action is associated with several biochemical pathways, including “signal transduction,” “innate immune response,” and "cell proliferation" . By regulating these pathways, Momordicoside G can stimulate the repair of lung injury and prevent inflammation-associated lung carcinoma lesions .

Pharmacokinetics

Computational methods suggest that it may have potential as a therapeutic agent

Result of Action

The administration of Momordicoside G results in decreased lung tissue injury and carcinoma lesions . This is achieved through the suppression of M1-like macrophages and the promotion of M2-like macrophages . The compound’s action also leads to a decrease in the levels of pro-inflammatory cytokines IL-6 and IL-12, and an increase in the levels of anti-inflammatory cytokines IL-10 and TGF-β1 .

Action Environment

The action of Momordicoside G can be influenced by various environmental factors. For instance, in a urethane-induced lung carcinogenic model, the compound’s efficacy was confirmed in a lipopolysaccharide (LPS)-induced lung injury model . .